1-(2-naphthylmethyl)-4-(4-pyridinylmethyl)piperazine

• IUPAC Name: 1-(naphthalen-2-ylmethyl)-4-(pyridin-4-ylmethyl)piperazine
• InChI: InChI=1S/C21H23N3/c1-2-4-21-15-19(5-6-20(21)3-1)17-24-13-11-23(12-14-24)16-18-7-9-22-10-8-18/h1-10,15H,11-14,16-17H2
• InChI Key: PFWINLNXGKNRPN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=NC=C2)CC3=CC4=CC=CC=C4C=C3
• Molecular Formula: C21H23N3
• Molecular Weight: 317.4 g/mol

Description

1-(2-naphthylmethyl)-4-(4-pyridinylmethyl)piperazine, also known as NMP, is a compound that has received significant attention in scientific research due to its potential therapeutic applications. NMP is a piperazine derivative that has been shown to have a unique mechanism of action, making it an interesting candidate for further study.

Mechanism of Action

The mechanism of action of 1-(2-naphthylmethyl)-4-(4-pyridinylmethyl)piperazine is not fully understood, but it is thought to involve the modulation of neurotransmitter systems in the brain. Specifically, 1-(2-naphthylmethyl)-4-(4-pyridinylmethyl)piperazine has been shown to enhance the activity of GABA receptors, which are involved in the regulation of anxiety and mood. Additionally, 1-(2-naphthylmethyl)-4-(4-pyridinylmethyl)piperazine has been shown to inhibit the activity of the serotonin transporter, which is involved in the regulation of mood and emotion.
Biochemical and Physiological Effects:
1-(2-naphthylmethyl)-4-(4-pyridinylmethyl)piperazine has been shown to have a number of biochemical and physiological effects. In animal studies, 1-(2-naphthylmethyl)-4-(4-pyridinylmethyl)piperazine has been shown to increase the levels of neurotransmitters such as dopamine and serotonin in the brain, suggesting that it may have a role in the regulation of mood and emotion. Additionally, 1-(2-naphthylmethyl)-4-(4-pyridinylmethyl)piperazine has been shown to have vasodilatory effects, which may contribute to its potential therapeutic applications in cardiovascular medicine.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-naphthylmethyl)-4-(4-pyridinylmethyl)piperazine in laboratory experiments is that it has a well-characterized synthesis method, making it relatively easy to obtain in large quantities. Additionally, 1-(2-naphthylmethyl)-4-(4-pyridinylmethyl)piperazine has been extensively studied in animal models, providing a wealth of data on its potential therapeutic applications. However, one limitation of using 1-(2-naphthylmethyl)-4-(4-pyridinylmethyl)piperazine in laboratory experiments is that its mechanism of action is not fully understood, making it difficult to design experiments that target specific pathways.

Future Directions

There are a number of potential future directions for research on 1-(2-naphthylmethyl)-4-(4-pyridinylmethyl)piperazine. One area of interest is the development of more specific 1-(2-naphthylmethyl)-4-(4-pyridinylmethyl)piperazine analogues that target specific neurotransmitter systems in the brain. Additionally, further research is needed to fully understand the mechanism of action of 1-(2-naphthylmethyl)-4-(4-pyridinylmethyl)piperazine, which may provide insights into its potential therapeutic applications. Finally, clinical trials are needed to determine the safety and efficacy of 1-(2-naphthylmethyl)-4-(4-pyridinylmethyl)piperazine in humans, which will be important for its potential use as a therapeutic agent.

Synthesis Methods

The synthesis of 1-(2-naphthylmethyl)-4-(4-pyridinylmethyl)piperazine involves the condensation of 1-(2-naphthylmethyl)piperazine with 4-pyridinylmethyl chloride in the presence of a base. This reaction results in the formation of 1-(2-naphthylmethyl)-4-(4-pyridinylmethyl)piperazine as a white solid, which can be purified using standard laboratory techniques.

Scientific Research Applications

1-(2-naphthylmethyl)-4-(4-pyridinylmethyl)piperazine has been investigated for its potential therapeutic applications in a variety of fields, including neuroscience, oncology, and cardiovascular medicine. In neuroscience, 1-(2-naphthylmethyl)-4-(4-pyridinylmethyl)piperazine has been shown to have anxiolytic and antidepressant effects, making it a potential candidate for the treatment of anxiety and depression. In oncology, 1-(2-naphthylmethyl)-4-(4-pyridinylmethyl)piperazine has been investigated for its ability to inhibit cancer cell proliferation, suggesting that it may have potential as an anticancer agent. In cardiovascular medicine, 1-(2-naphthylmethyl)-4-(4-pyridinylmethyl)piperazine has been shown to have vasodilatory effects, making it a potential candidate for the treatment of hypertension.